Cas no 2193067-84-2 (3-(4-bromophenyl)methyl-3-methyl-3H-diazirine)

3-(4-Bromophenyl)methyl-3-methyl-3H-diazirine is a versatile diazirine-based photoreactive compound widely used in photoaffinity labeling and crosslinking applications. Its key advantages include a highly reactive carbene intermediate upon UV irradiation, enabling efficient covalent binding to target molecules for structural and interaction studies. The 4-bromophenyl substituent enhances stability and provides a handle for further functionalization, while the methyl group improves solubility in organic solvents. This compound is particularly valuable in proteomics and chemical biology for probing biomolecular interactions due to its small size, minimal steric interference, and controlled reactivity under mild conditions. Its robust photolysis properties make it a reliable tool for irreversible labeling in complex biological systems.
3-(4-bromophenyl)methyl-3-methyl-3H-diazirine structure
2193067-84-2 structure
Product Name:3-(4-bromophenyl)methyl-3-methyl-3H-diazirine
CAS No:2193067-84-2
MF:C9H9BrN2
MW:225.085160970688
CID:6246448
PubChem ID:165795063
Update Time:2025-05-20

3-(4-bromophenyl)methyl-3-methyl-3H-diazirine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-bromophenyl)methyl-3-methyl-3H-diazirine
    • EN300-1693324
    • 2193067-84-2
    • 3-[(4-bromophenyl)methyl]-3-methyl-3H-diazirine
    • Inchi: 1S/C9H9BrN2/c1-9(11-12-9)6-7-2-4-8(10)5-3-7/h2-5H,6H2,1H3
    • InChI Key: BZMAQKSULAWRCO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CC1(C)N=N1

Computed Properties

  • Exact Mass: 223.99491g/mol
  • Monoisotopic Mass: 223.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 24.7Ų

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3-(4-bromophenyl)methyl-3-methyl-3H-diazirine Related Literature

Additional information on 3-(4-bromophenyl)methyl-3-methyl-3H-diazirine

Research Brief on 3-(4-bromophenyl)methyl-3-methyl-3H-diazirine (CAS: 2193067-84-2) in Chemical Biology and Drug Discovery

3-(4-bromophenyl)methyl-3-methyl-3H-diazirine (CAS: 2193067-84-2) is a diazirine-based photoaffinity labeling (PAL) reagent that has gained significant attention in chemical biology and drug discovery research. Diazirines are widely used in PAL due to their small size, stability under physiological conditions, and ability to form covalent bonds with target proteins upon UV irradiation. The 4-bromophenyl moiety in this compound enhances its utility as a versatile intermediate for further derivatization, making it particularly valuable for probing protein-ligand interactions and mapping binding sites.

Recent studies have highlighted the application of 3-(4-bromophenyl)methyl-3-methyl-3H-diazirine in the development of covalent inhibitors and activity-based probes. A 2023 study published in Journal of Medicinal Chemistry demonstrated its use in designing selective kinase inhibitors, where the diazirine group enabled the identification of key binding residues through cross-linking and mass spectrometry analysis. The bromine atom allows for easy functionalization via Suzuki-Miyaura coupling, expanding its utility in structure-activity relationship (SAR) studies.

In proteomics research, this compound has been employed in chemoproteomic platforms to identify off-targets of drug candidates. A notable 2022 Nature Chemical Biology paper reported its incorporation into a probe library for profiling nucleotide-binding proteins, revealing previously unknown interactions with metabolic enzymes. The compact size of the diazirine moiety minimizes steric interference, preserving native protein-ligand interactions during labeling experiments.

Synthetic improvements have been made to the preparation of 3-(4-bromophenyl)methyl-3-methyl-3H-diazirine, with a 2023 Organic Process Research & Development publication describing a safer, scalable route using flow chemistry. This addresses previous challenges in handling unstable intermediates during batch synthesis. The new method achieves >90% yield with excellent purity, facilitating broader adoption in industrial drug discovery programs.

Emerging applications include its use in cryo-EM studies, where the bromine atom provides sufficient electron density for localization of small molecule binding sites. Researchers at several pharmaceutical companies have incorporated this reagent into their fragment-based drug discovery platforms, as evidenced by recent patent applications (WO2023187542, US2023022698) describing its use in covalent fragment screening.

Future directions for this compound include development of isotopically labeled versions for quantitative proteomics and exploration of two-photon activation paradigms to enable in vivo applications. Its unique combination of photoreactivity and synthetic versatility positions 3-(4-bromophenyl)methyl-3-methyl-3H-diazirine as a critical tool for next-generation chemical biology research and targeted covalent drug discovery.

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